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Compound of Interest

Compound Name:
2-Hydroxy-1-(4-

nitrophenyl)ethanone

CAS No.: 64611-67-2

Cat. No.: B1267310

Get Quote

This technical guide provides an in-depth overview of 2-Hydroxy-1-(4-nitrophenyl)ethanone,

a valuable chemical intermediate in various synthetic applications. This document is intended

for researchers, scientists, and professionals in the fields of drug development and chemical

synthesis, offering detailed information on its nomenclature, physicochemical properties,

synthesis protocols, and potential areas of application.

Chemical Identity and Nomenclature
IUPAC Name: 2-Hydroxy-1-(4-nitrophenyl)ethanone

The nomenclature of this compound clearly defines its chemical structure. The "ethanone" base

indicates a two-carbon ketone. The "1-(4-nitrophenyl)" specifies that a nitrophenyl group is

attached to the first carbon of the ethanone chain, with the nitro group at the para position

(position 4) of the phenyl ring. The "2-Hydroxy" indicates a hydroxyl group substitution on the

second carbon of the ethanone chain.

Synonyms:
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4-Nitrophenacyl alcohol

α-Hydroxy-4-nitroacetophenone

2-Hydroxy-1-(4-nitrophenyl)ethan-1-one[1]

Physicochemical Properties
A summary of the key quantitative data for 2-Hydroxy-1-(4-nitrophenyl)ethanone is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₇NO₄ [2]

Molecular Weight 181.15 g/mol [1]

CAS Number 64611-67-2 [1][2]

Appearance Solid [1]

Melting Point 140-143°C [2]

Boiling Point 338.4°C at 760 mmHg [2]

Density 1.39 g/cm³ [2]

Flash Point 152.6°C [2]

pKa (Predicted) 12.42 ± 0.10 [2]

LogP (Predicted) 1.293 [2]

Experimental Protocols
Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone
A documented method for the synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone involves the

photochemical hydroxylation of 4-Nitrophenacyl bromide.[2]

Reaction Scheme:
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4-Nitrophenacyl bromide → 2-Hydroxy-1-(4-nitrophenyl)ethanone

Reagents and Conditions:

Starting Material: 4-Nitrophenacyl bromide

Reagents: Diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, Oxygen

Solvent: Dimethyl sulfoxide (DMSO)

Temperature: 20°C

Reaction Time: 18 hours

Conditions: UV-irradiation

Reported Yield: 92.0%[2]

Detailed Methodology:

In a suitable reaction vessel, dissolve 4-Nitrophenacyl bromide and diethyl 2,6-dimethyl-1,4-

dihydropyridine-3,5-dicarboxylate in dimethyl sulfoxide.

Ensure a continuous supply of oxygen to the reaction mixture.

Irradiate the mixture with a UV lamp at a constant temperature of 20°C for 18 hours.

Monitor the reaction progress using an appropriate chromatographic technique (e.g., TLC or

HPLC).

Upon completion, the reaction mixture is typically subjected to a standard work-up

procedure. This may involve quenching the reaction, followed by extraction with an organic

solvent.

The crude product is then purified. A common purification method for similar compounds is

column chromatography on silica gel.[3]
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The structure and purity of the final product should be confirmed using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualization of Processes
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

2-Hydroxy-1-(4-nitrophenyl)ethanone.
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Synthesis and Characterization Workflow
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Logical Relationship: Classification of Acetophenone
Derivatives
As specific biological signaling pathways for 2-Hydroxy-1-(4-nitrophenyl)ethanone are not

extensively documented, the following diagram provides a logical classification of

acetophenone derivatives based on their functional groups, situating the target compound

within this chemical family.

Acetophenones

Hydroxyacetophenones Nitroacetophenones Halogenated Acetophenones

2-Hydroxy-1-(4-nitrophenyl)ethanone

Click to download full resolution via product page

Classification of Acetophenone Derivatives

Potential Applications and Future Directions
While specific biological activities for 2-Hydroxy-1-(4-nitrophenyl)ethanone are not yet well-

defined in publicly available literature, its structural motifs suggest potential for further

investigation. Acetophenone derivatives are known to exhibit a wide range of pharmacological

activities. The presence of both a hydroxyl and a nitro group on the phenylethanone scaffold

makes it an interesting candidate for screening in various biological assays, including

antimicrobial, anticancer, and enzyme inhibition studies. This compound serves as a versatile

building block for the synthesis of more complex molecules with potential therapeutic

applications. Further research is warranted to explore its biological profile and unlock its full

potential in medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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